Cas no 1593825-57-0 (2-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane)

• Product Name: 2-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane
• CAS No: 1593825-57-0
• MF: C₁₂H₂₄BrClO
• MW: 299.675362586975
• CID: 5989853
• PubChem ID: 114773478
• Update Time: 2025-06-08

2-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane
• EN300-1133716
• 2-[(1-bromo-3-chloro-2-methylpropan-2-yl)oxy]octane
• 1593825-57-0

• Inchi： 1S/C12H24BrClO/c1-4-5-6-7-8-11(2)15-12(3,9-13)10-14/h11H,4-10H2,1-3H3
• InChI Key： AHBGIBMHJLZZHJ-UHFFFAOYSA-N
• SMILES： BrCC(C)(CCl)OC(C)CCCCCC

Computed Properties

• Exact Mass: 298.06991g/mol
• Monoisotopic Mass: 298.06991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane

Introduction to 2-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane (CAS No. 1593825-57-0)

2-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane (CAS No. 1593825-57-0) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound is characterized by its complex molecular framework, which includes a bromine, chlorine, and methyl group attached to a propan-2-yl moiety, all linked to an octane chain through an ether linkage. The intricate arrangement of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 2-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane typically involves multi-step reactions, starting from readily available starting materials such as 1-bromo-3-chloro-2-methylpropane and octan-1-ol. The key steps often include the formation of the ether linkage through a nucleophilic substitution reaction, followed by purification and characterization using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed insights into the molecular structure and purity of the compound, ensuring its suitability for further applications.

In the context of pharmaceutical research, 2-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane has shown promise as a versatile building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of a new class of anticancer agents that exhibit enhanced selectivity and reduced toxicity compared to existing treatments. The bromine and chlorine substituents play crucial roles in modulating the biological activity of these derivatives, making them attractive candidates for further preclinical evaluation.

Beyond its pharmaceutical applications, 2-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane has also found utility in other areas of chemical research. In materials science, it has been used as a precursor for the synthesis of functional polymers with tailored properties. These polymers can be designed to have specific mechanical, thermal, or optical characteristics, making them suitable for applications ranging from advanced coatings to electronic devices. Additionally, the compound's reactivity and stability make it an ideal candidate for use in catalytic processes, where it can serve as a ligand or co-catalyst to enhance reaction efficiency and selectivity.

The environmental impact of 2-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane is another important consideration. Recent studies have focused on developing greener synthetic routes to minimize the environmental footprint associated with its production. For example, researchers at the Massachusetts Institute of Technology have developed a novel catalytic method that reduces the use of hazardous reagents and solvents while maintaining high yields and product purity. This approach not only aligns with sustainable chemistry principles but also enhances the economic viability of large-scale production.

In conclusion, 2-(1-bromo-3-chloro-2-methylpropan-2-yl)oxyoctane (CAS No. 1593825-57-0) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and catalysis. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions to pressing scientific challenges. As ongoing research continues to uncover new possibilities for this compound, its importance in various fields is likely to grow even further.